Cas no 1597671-35-6 (2-(4-bromo-2-nitrophenyl)cyclopropylmethanamine)

• Product Name: 2-(4-bromo-2-nitrophenyl)cyclopropylmethanamine
• CAS No: 1597671-35-6
• MF: C₁₀H₁₁BrN₂O₂
• MW: 271.110541582108
• CID: 6546370
• PubChem ID: 114385726
• Update Time: 2025-06-07

2-(4-bromo-2-nitrophenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-2-nitrophenyl)cyclopropylmethanamine
• (2-(4-Bromo-2-nitrophenyl)cyclopropyl)methanamine
• Cyclopropanemethanamine, 2-(4-bromo-2-nitrophenyl)-

• Inchi： 1S/C10H11BrN2O2/c11-7-1-2-8(9-3-6(9)5-12)10(4-7)13(14)15/h1-2,4,6,9H,3,5,12H2
• InChI Key： RVJFJASSGWACBP-UHFFFAOYSA-N
• SMILES： C1(CN)CC1C1=CC=C(Br)C=C1[N+]([O-])=O

Experimental Properties

• Density: 1.592±0.06 g/cm3(Predicted)
• Boiling Point: 345.6±32.0 °C(Predicted)
• pka: 10.36±0.29(Predicted)

Additional information on 2-(4-bromo-2-nitrophenyl)cyclopropylmethanamine

2-(4-Bromo-2-Nitrophenyl)cyclopropylmethanamine: A Comprehensive Overview

The compound 2-(4-bromo-2-nitrophenyl)cyclopropylmethanamine, identified by the CAS number 1597671-35-6, is a chemically synthesized molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which combines a cyclopropyl group with a substituted phenyl ring and an amine functional group. The presence of bromine and nitro groups on the phenyl ring introduces interesting electronic and steric properties, making this compound a valuable substrate for further chemical modifications and studies.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as transition-metal-catalyzed cross-coupling reactions and directed metallation techniques. These methods have not only improved the yield and purity of the compound but also opened new avenues for its application in drug discovery and materials science. The cyclopropyl group, known for its ring strain and reactivity, plays a pivotal role in determining the compound's reactivity and biological activity.

In the field of pharmacology, 2-(4-bromo-2-nitrophenyl)cyclopropylmethanamine has shown promise as a lead compound for the development of novel therapeutic agents. Its ability to interact with specific biological targets, such as enzymes and receptors, has been explored in recent studies. For instance, researchers have investigated its potential as an inhibitor of kinase enzymes, which are implicated in various diseases, including cancer and inflammatory disorders. The nitro group on the phenyl ring contributes to the compound's redox properties, making it a candidate for redox-sensitive drug delivery systems.

The bromine substituent on the phenyl ring adds another layer of functionality to this compound. Bromine's electron-withdrawing nature enhances the electrophilic character of the aromatic ring, facilitating further substitution reactions. This makes 2-(4-bromo-2-nitrophenyl)cyclopropylmethanamine an ideal precursor for synthesizing more complex molecules with diverse biological activities. Recent studies have also highlighted its potential in click chemistry applications, where its cyclopropyl group can participate in [2+1] cycloaddition reactions to form stable bicyclic structures.

In terms of analytical characterization, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to confirm the structure and purity of this compound. These analyses have provided critical insights into its molecular geometry, stereochemistry, and stability under various conditions. The compound's solubility properties have also been studied extensively, revealing its ability to dissolve in both polar and non-polar solvents depending on the functional groups present.

From an environmental standpoint, understanding the fate and transport of 2-(4-bromo-2-nitrophenyl)cyclopropylmethanamine in natural systems is crucial for assessing its potential impact on ecosystems. Recent research has focused on its biodegradation pathways under aerobic and anaerobic conditions, as well as its adsorption behavior on soil particles. These studies are essential for developing safe handling protocols and disposal methods for this compound.

In conclusion, 2-(4-bromo-2-nitrophenyl)cyclopropylmethanamine represents a versatile molecule with a wide range of applications across multiple disciplines. Its unique structure, combined with advancements in synthetic and analytical chemistry, positions it as a valuable tool for both academic research and industrial innovation. As ongoing studies continue to uncover new aspects of its properties and applications, this compound is poised to make significant contributions to the fields of pharmacology, materials science, and environmental chemistry.